Cas no 1352510-96-3 ([2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone)

• Product Name: [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone
• CAS No: 1352510-96-3
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5149710
• Update Time: 2025-05-23

[2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone

• Inchi： 1S/C17H18N2O/c1-13-7-5-11-18-16(13)15-10-6-12-19(15)17(20)14-8-3-2-4-9-14/h2-5,7-9,11,15H,6,10,12H2,1H3
• InChI Key： SJZKGRMDFBMYPO-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=NC=CC=C1C)(C1=CC=CC=C1)=O

Additional information on [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone

Introduction to [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS No. 1352510-96-3)

[2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone is a significant compound in the realm of chemical and pharmaceutical research, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1352510-96-3, has garnered attention due to its structural uniqueness and its role in various scientific investigations. The molecular framework of this compound consists of a phenyl group linked to a methanone moiety, which is further connected to a pyrrolidinyl ring substituted with a 3-methyl-pyridin-2-yl group. Such a configuration makes it a promising candidate for further exploration in medicinal chemistry and drug development.

The pharmacological relevance of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone stems from its ability to interact with biological targets in a manner that could lead to therapeutic benefits. Recent studies have highlighted the compound's potential in modulating various biological pathways, which could be exploited for the treatment of several diseases. The presence of the pyrrolidinyl and pyridinyl moieties in its structure suggests that it may possess properties such as receptor binding affinity and metabolic stability, which are crucial for drug efficacy and safety.

One of the most intriguing aspects of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone is its structural versatility. The compound's design allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility has made it a subject of interest in the synthesis of novel derivatives with enhanced pharmacological profiles. Researchers have been exploring its potential as a scaffold for developing new drugs that target neurological disorders, inflammatory conditions, and even certain types of cancer.

Recent advancements in computational chemistry have facilitated the virtual screening of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone against various biological targets. These studies have revealed promising interactions with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data suggest that this compound may inhibit certain kinases, which are overactive in many cancers, thereby offering a potential therapeutic intervention. Additionally, its interaction with receptors related to pain signaling pathways indicates its potential as an analgesic agent.

The synthesis of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of key intermediates such as 3-methylpyridine derivatives and pyrrolidine-based compounds. These intermediates are then coupled through condensation reactions to form the final product. The synthesis strategy emphasizes the importance of regioselectivity and stereoselectivity to ensure the formation of the desired isomer. This aspect is crucial because different isomers can exhibit significantly different biological activities.

In vitro studies have been instrumental in evaluating the biological activity of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone. These studies have focused on its interaction with various enzymes and receptors, providing insights into its mechanism of action. For example, experiments have shown that this compound can inhibit the activity of certain cytochrome P450 enzymes, which are involved in drug metabolism. This finding is particularly important because it can influence how the compound is processed in the body and may impact its overall efficacy and safety profile.

The pharmacokinetic properties of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, making it a promising candidate for further development. However, more comprehensive studies are needed to fully characterize its ADME properties.

The potential therapeutic applications of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone are vast and varied. Given its interaction with multiple biological targets, it could be developed into a broad-spectrum therapeutic agent. Early clinical trials are being planned to evaluate its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties make it a candidate for developing treatments for conditions like rheumatoid arthritis and inflammatory bowel disease.

The development of [2-(3-Methyl-pyridin-2-yl)-pyrrolidin-1-yl]-phenyl-methanone also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, pharmacology, biochemistry, and computational science has been crucial in advancing our understanding of this compound's potential. Such collaborative efforts are essential for translating laboratory discoveries into viable therapeutic options that can improve patient outcomes.

As research continues to unfold, [2-(3-Methyl-pyridin-2-yll)-pyrrolidin-l-llyl]-phenyllactonemethanone (CAS No: 1352510 -96 - 3) is poised to play a significant role in shaping the future of drug development. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. With ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological profile, this compound holds great promise for addressing unmet medical needs across various disease areas.